Cas no 2034502-64-0 (benzyl N-({3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamoyl)methylcarbamate)

• Product Name: benzyl N-({3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamoyl)methylcarbamate
• CAS No: 2034502-64-0
• MF: C₁₉H₂₁N₅O₄
• MW: 383.401143789291
• CID: 5553286
• Update Time: 2025-06-27

benzyl N-({3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamoyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• BVHNJRGMNGSYDQ-UHFFFAOYSA-N
• Carbamic acid, N-[2-[[[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]amino]-2-oxoethyl]-, phenylmethyl ester
• benzyl N-({3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamoyl)methylcarbamate

• Inchi： 1S/C19H21N5O4/c1-2-24-10-6-9-15(24)18-22-17(28-23-18)12-20-16(25)11-21-19(26)27-13-14-7-4-3-5-8-14/h3-10H,2,11-13H2,1H3,(H,20,25)(H,21,26)
• InChI Key： BVHNJRGMNGSYDQ-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(NCC1ON=C(C2=CC=CN2CC)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl N-({3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamoyl)methylcarbamate

Introduction to Benzyl N-({3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamoyl)methylcarbamate (CAS No. 2034502-64-0)

Benzyl N-({3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamoyl)methylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034502-64-0, represents a convergence of advanced heterocyclic chemistry and medicinal applications. The intricate molecular framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of Benzyl N-({3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}carbamoyl)methylcarbamate is characterized by the presence of a benzyl group, a carbamoyl moiety, and a 1,2,4-triazole ring system. The 1,2,4-triazole ring is particularly noteworthy as it is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities. The incorporation of the 3-(1-ethyl-1H-pyrrol-2-yl) substituent into the triazole ring enhances the compound's potential bioactivity by introducing additional functional groups that can interact with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 1,2,4-triazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The addition of an ethylpyrrole group to the triazole ring in Benzyl N-{(3-(1ethyl-H-pyrrol -2 -y l)-1 , 2 , 4 -oxadiazol -5 -y lme thyl}carbamoylmethylcarbamate further modulates its pharmacological profile, potentially enhancing its efficacy against various diseases.

The carbamoyl and benzyl carbamate functionalities in this compound contribute to its stability and solubility characteristics, which are crucial factors in pharmaceutical formulations. These groups also provide sites for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities. The benzyl group, in particular, is often used in pharmaceuticals due to its ability to enhance drug stability and improve bioavailability.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Benzyl N-{(3-(1ethyl-H-pyrrol -2 -y l)-1 , 2 , 4 -oxadiazol -5 -y lme thyl}carbamoylmethylcarbamate exemplifies this principle by combining multiple pharmacophoric elements into a single molecular entity. This approach has led to the identification of several lead compounds with promising therapeutic profiles. The compound's unique structural features make it an attractive candidate for further investigation in preclinical and clinical studies.

The synthesis of Benzyl N-{(3-(1ethyl-H-pyrrol -2 -y l)-1 , 2 , 4 -oxadiazol -5 -y lme thyl}carbamoylmethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the triazole ring system followed by functionalization with the ethylpyrrole and carbamoyl groups. The final step involves the introduction of the benzyl carbamate moiety to complete the molecular structure.

The chemical properties of Benzyl N-{(3-(1ethyl-H-pyrrol -2 -y l)-1 , 2 , 4 -oxadiazol -5 -y lme thyl}carbamoylmethylcarbamate have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the compound's molecular structure and dynamics. Additionally, computational methods such as molecular modeling have been employed to predict the compound's binding interactions with biological targets.

In conclusion, Benzyl N-{(3-(1ethyl-H-pyrrol -2 -y l)-1 , 2 , 4 -oxadiazol -5 -y lme thyl}carbamoylmethylcarbamate is a structurally complex and functionally diverse compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in drug discovery programs. As research continues to uncover new therapeutic targets and mechanisms, compounds like Benzyl N-{(3-(1ethyl-H-pyrrol -2 -y l)-1 , 2 , 4 -oxadiazol -5 -y lme thyl}carbamoylmethylcarbamate will play a crucial role in developing novel treatments for various diseases.